Cas no 122398-17-8 (Butanoic acid, 2,3-dihydroxy-2-methyl-, 1,2,3,4,4a,5,6,8a-octahydro-7-(1-hydroperoxy-1-methylethyl)-1-hydroxy-1,4a-dimethyl-6-oxo-2-naphthalenyl ester (9CI))

• Product Name: Butanoic acid, 2,3-dihydroxy-2-methyl-, 1,2,3,4,4a,5,6,8a-octahydro-7-(1-hydroperoxy-1-methylethyl)-1-hydroxy-1,4a-dimethyl-6-oxo-2-naphthalenyl ester (9CI)
• CAS No: 122398-17-8
• MF: C₂₀H₃₂O₈
• MW: 400.463287353516
• CID: 236147
• PubChem ID: 14488284
• Update Time: 2025-04-19

Butanoic acid, 2,3-dihydroxy-2-methyl-, 1,2,3,4,4a,5,6,8a-octahydro-7-(1-hydroperoxy-1-methylethyl)-1-hydroxy-1,4a-dimethyl-6-oxo-2-naphthalenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,3-dihydroxy-2-methyl-, 1,2,3,4,4a,5,6,8a-octahydro-7-(1-hydroperoxy-1-methylethyl)-1-hydroxy-1,4a-dimethyl-6-oxo-2-naphthalenyl ester (9CI)
• Odonticin
• [7-(2-hydroperoxypropan-2-yl)-1-hydroxy-1,4a-dimethyl-6-oxo-3,4,5,8a-tetrahydro-2H-naphthalen-2-yl] 2,3-dihydroxy-2-methylbutanoate
• Butanoic acid, 2,3-dihydroxy-2-methyl-, 1,2,3,4,4a,5,6,8a-octahydro-7-(1-hydroperoxy-1-methylethyl)-1-hydroxy-1,4a-dimethyl-6
• 7-(2-Hydroperoxypropan-2-yl)-1-hydroxy-1,4a-dimethyl-6-oxo-1,2,3,4,4a,5,6,8a-octahydronaphthalen-2-yl 2,3-dihydroxy-2-methylbutanoate
• 122398-17-8
• DTXSID30560884
• 1,2,3,4,4a,5,6,8a-Octahydro-7-(1-hydroperoxy-1-methylethyl)-1-hydroxy-1,4a-dimethyl-6-oxo-2-naphthalenyl ester 2,3-dihydroxy-2-methyl-butanoic acid

• Inchi： 1S/C20H32O8/c1-11(21)19(5,24)16(23)27-15-7-8-18(4)10-13(22)12(17(2,3)28-26)9-14(18)20(15,6)25/h9,11,14-15,21,24-26H,7-8,10H2,1-6H3
• InChI Key： MLLOCJWECGZDNQ-UHFFFAOYSA-N
• SMILES： OC1(C)C(CCC2(C)CC(C(C(C)(C)OO)=CC21)=O)OC(C(C)(C(C)O)O)=O

Computed Properties

• Exact Mass: 400.20976
• Monoisotopic Mass: 400.20971797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 133.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids